Cas no 678181-51-6 (<br>3-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e)

• Product Name: <br>3-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• CAS No: 678181-51-6
• MF: C₂₀H₁₄BrClN₄S
• MW: 457.773960590363
• CID: 3051447
• PubChem ID: 1886009
• Update Time: 2025-04-21

<br>3-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• 3-(4-(4-Bromophenyl)-5-((2-chlorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• 3-{4-(4-bromophenyl)-5-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• STK553585
• 644-113-9
• 678181-51-6
• AKOS002192344

• Inchi： 1S/C20H14BrClN4S/c21-16-7-9-17(10-8-16)26-19(14-5-3-11-23-12-14)24-25-20(26)27-13-15-4-1-2-6-18(15)22/h1-12H,13H2
• InChI Key： YJZRSPPCJUJVRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=NC=CC=1)SCC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 455.98111Da
• Monoisotopic Mass: 455.98111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 68.9Ų